Cas no 66374-24-1 ( )

  structure
  structure
Product Name: 
CAS No:66374-24-1
MF:C18H14O
MW:246.303164958954
CID:963856
PubChem ID:5358073
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • (5E)-5-benzylidene-3-phenylcyclopent-2-en-1-one
    • 1-Phenyl-3-benzal-cyclopenten-(5)-on-(4)
    • 5-Benzyliden-3-phenyl-cyclopent-2-enon
    • 5-benzylidene-3-phenyl-cyclopent-2-enone
    • AC1NSBYB
    • NSC225092
    • STK993589
    • NCGC00326209-01
    • NSC-225092
    • AB01320698-02
    • DTXSID10418334
    • 66374-24-1
    • AKOS005658009
    •  
    • Inchi: 1S/C18H14O/c19-18-13-16(15-9-5-2-6-10-15)12-17(18)11-14-7-3-1-4-8-14/h1-11,13H,12H2/b17-11+
    • InChI Key: JPBJDGIGZLDEBO-GZTJUZNOSA-N
    • SMILES: O=C1C=C(C2C=CC=CC=2)C/C/1=C\C1C=CC=CC=1

Computed Properties

  • Exact Mass: 246.10452
  • Monoisotopic Mass: 246.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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